Cas no 329-30-6 (Benzenesulfonamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-)

• Product Name: Benzenesulfonamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-
• CAS No: 329-30-6
• MF: C₁₇H₁₈ClNO₃S
• MW: 351.847722530365
• CID: 307272
• PubChem ID: 9824
• Update Time: 2025-04-19

Benzenesulfonamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-
• L -1-TOSYLAMIDE-2-PHENYLETHYL-CHLOROMETHYL KETONE
• TPCK
• L-1-CHLORO-3-TOSYLAMIDO-4-PHENYL-2-BUTANONE
• L-1-p-tosylamino-2-phenylethyl chloro-methyl ketone
• N-TOSYLAMIDE PHENETHYL CHLOROMETH
• N-tosyl-L-phenylalanine chloromethylketone
• N-tosyl-L-phenylalanyl chloromethylketone
• N-TOSYL-PHE-CHLOROMETHYLKETONE
• TOS-PHE-CHLOROMETHYLKETONE
• TOS-PHE-CMK
• tosyl phenylalanine chloromethyl ketone
• tosyl phenylalanyl chloromethyl ketone
• TOSYL-L-PHENYLALANINE CHLOROMETHYL KETONE
• TOSYL-L-PHENYLALANYL-CHLOROMETHANE
• 329-30-6
• NPE1244
• 1-chloro-3-tosylamido-4-phenyl-2-butanone
• N-(3-Chloro-2-oxo-1-(phenylmethyl)propyl)-4-methylbenzenesulfonamide
• FT-0627626
• (S)-1-Chloro-4-phenyl-3-tosylamido-2-butanone
• Benzenesulfonamide, N-(3-chloro-2-oxo-1-(phenylmethyl)propyl)-4-methyl-
• SY075507
• n-(4-chloro-3-oxo-1-phenylbutan-2-yl)-4-methylbenzenesulfonamide
• tosyl-l-phenylalanyl chloromethyl ketone
• N-(4-Chloro-3-oxo-1-phenylbutan-2-yl)-4-methylbenzene-1-sulfonamide
• MFCD00000935
• L-1-Tosylamide-2-phenylethylchloromethyl Ketone
• NSC 89167
• (S)-1-Chloro-3-tosylamido-4-phenyl-2-butanone
• LS-14569
• SCHEMBL441444
• DTXSID20926571
• NSC89167
• 130021-38-4
• NS00043751
• Tosylphenylalanyl chloromethyl ketone, (L)-
• J-018945
• NCI60_041981
• MQUQNUAYKLCRME-UHFFFAOYSA-N
• T.P.C.K.
• NSC-89167
• AKOS024370910

• Inchi： 1S/C17H18ClNO3S/c1-13-7-9-15(10-8-13)23(21,22)19-16(17(20)12-18)11-14-5-3-2-4-6-14/h2-10,16,19H,11-12H2,1H3
• InChI Key： MQUQNUAYKLCRME-UHFFFAOYSA-N
• SMILES： ClCC(C(CC1C=CC=CC=1)NS(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 351.07000
• Monoisotopic Mass: 351.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.6
• Topological Polar Surface Area: 71.6A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.277
• Melting Point: 106-108 °C(lit.)
• Boiling Point: 509.9°Cat760mmHg
• Flash Point: 262.2°C
• Solubility: DMSO: >10 mg/mL stable for several months at 4°C.
• PSA: 71.62000
• LogP: 4.16420
• Solubility: Not available

Benzenesulfonamide,N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl- Security Information

• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-19-21
• RTECS：XT5613500
• Hazardous Material Identification：
• Risk Phrases：R37/38; R41
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds